Cas no 4061-29-4 (Ethanone, 2-(diethylamino)-1-phenyl-)
4061-29-4 structure
Product Name:Ethanone, 2-(diethylamino)-1-phenyl-
CAS No:4061-29-4
MF:C12H17NO
MW:191.269483327866
CID:324418
PubChem ID:417945
Update Time:2025-04-19
Ethanone, 2-(diethylamino)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-(diethylamino)-1-phenyl-
- 2-(diethylamino)-1-phenylethanone
- N,N-diethylphenacylamine
- 4061-29-4
- SCHEMBL4101059
- KOTFYSVFYYKCRA-UHFFFAOYSA-N
- AKOS008964885
- DTXSID80329160
-
- Inchi： 1S/C12H17NO/c1-3-13(4-2)10-12(14)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
- InChI Key： KOTFYSVFYYKCRA-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CN(CC)CC
Computed Properties
- Exact Mass: 191.13111
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Ethanone, 2-(diethylamino)-1-phenyl- Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4061-29-4 (Ethanone, 2-(diethylamino)-1-phenyl-) Related Products
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